(2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane

• Molecular Formula: C13H14BrF3O
• Molecular Weight: 323.15 g/mol
• IUPAC Name: (2S,5R)-2-(bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane
• InChI: InChI=1S/C13H14BrF3O/c14-7-12-5-4-10(8-18-12)9-2-1-3-11(6-9)13(15,16)17/h1-3,6,10,12H,4-5,7-8H2/t10-,12-/m0/s1
• InChI Key: CNQSKIHLMRRWGZ-JQWIXIFHSA-N
• Isomeric SMILES: C1C[C@H](OC[C@H]1C2=CC(=CC=C2)C(F)(F)F)CBr
• Canonical SMILES: C1CC(OCC1C2=CC(=CC=C2)C(F)(F)F)CBr

Description

(2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane is a chiral oxane derivative featuring a bromomethyl group at the 2-position (S-configuration) and a 3-(trifluoromethyl)phenyl substituent at the 5-position (R-configuration).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane typically involves the following steps:

Formation of the Oxane Ring: The oxane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Bromomethyl Group: The bromomethyl group is introduced via bromination reactions using reagents such as N-bromosuccinimide (NBS) under controlled conditions.

Attachment of the Trifluoromethyl-Substituted Phenyl Ring:

Industrial Production Methods

Industrial production of (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The bromomethyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, modifying the functional groups attached to the oxane ring.

Coupling Reactions: The trifluoromethyl-substituted phenyl ring can engage in coupling reactions, facilitating the formation of complex molecular structures.

Common Reagents and Conditions

N-Bromosuccinimide (NBS): Used for bromination reactions.

Palladium Catalysts: Employed in cross-coupling reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Reducing Agents: Like sodium borohydride for reduction reactions.

Major Products Formed

The major products formed from these reactions include various substituted derivatives of the original compound, which can be further utilized in different applications.

Scientific Research Applications

Chemistry

In chemistry, (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane is used as a building block for the synthesis of more complex molecules

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a pharmacophore. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs, making this compound a valuable candidate for drug development.

Industry

In the industrial sector, (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane is utilized in the production of advanced materials. Its incorporation into polymers and other materials can impart desirable properties such as increased thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane involves its interaction with specific molecular targets. The bromomethyl group can act as an electrophilic site, facilitating reactions with nucleophiles. The trifluoromethyl group can influence the compound’s electronic properties, affecting its reactivity and interactions with biological molecules.

Comparison with Similar Compounds

Structural Analogs

The compound is compared to (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane (CAS: 2059915-57-8), a closely related analog where the 3-(trifluoromethyl)phenyl group is replaced with a 3-fluorophenyl moiety . Key structural and property differences are summarized below:

Table 1: Comparative Properties of Target Compound and Fluorophenyl Analog

Property	(2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane	(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane
Substituent	3-(Trifluoromethyl)phenyl	3-Fluorophenyl
Molecular Formula	C₁₃H₁₄BrF₃O	C₁₂H₁₄BrFO
Molecular Weight (g/mol)	323.14 (calculated)	273.14
Electron-Withdrawing Effect	Strong (CF₃ group)	Moderate (F atom)
Lipophilicity (LogP)*	~3.2 (estimated)	~2.5 (estimated)
Reactivity	Higher electrophilicity at bromomethyl site	Moderate electrophilicity

*LogP values estimated using fragment-based methods (e.g., CF₃ contributes +0.9, F contributes +0.14).

Research Findings and Gaps

• Comparative studies on their synthetic yields or purification challenges are lacking.
• Stability : The trifluoromethyl group may confer greater metabolic stability, a common feature in pharmaceuticals, but experimental data on degradation kinetics or shelf life is absent.

Biological Activity

(2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane is a chiral compound notable for its unique structural features, including a bromomethyl group and a trifluoromethyl-substituted phenyl ring. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities, particularly as a pharmacophore in drug development.

• Molecular Formula : C13H14BrF3O
• Molecular Weight : 323.15 g/mol
• IUPAC Name : (2S,5R)-2-(bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane
• CAS Number : 2059911-53-2

The biological activity of (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane is primarily attributed to its interaction with specific molecular targets within biological systems. The bromomethyl group serves as an electrophilic site, facilitating nucleophilic attacks, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability. This combination may increase the compound's bioavailability and efficacy as a therapeutic agent.

Analgesic and Anti-inflammatory Potential

The compound's potential analgesic and anti-inflammatory activities have been explored through molecular docking studies and pharmacological testing. Similar compounds have demonstrated the ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are critical in the inflammatory pathway. Such inhibition could lead to reduced pain and inflammation, making this compound a candidate for further investigation in pain management therapies.

Case Studies

• Molecular Docking Studies : A study assessed the binding affinities of various oxazole derivatives against COX-2. The results indicated that derivatives with trifluoromethyl groups exhibited enhanced binding capabilities compared to their non-fluorinated counterparts. This suggests that (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane may similarly interact favorably with COX enzymes.
• Toxicological Assessment : Preliminary toxicity studies on structurally related compounds have shown low acute toxicity levels in animal models. Such findings are crucial for evaluating the safety profile of (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane before advancing to clinical trials.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	Toxicity
(2S,5R)-2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]oxane	Chlorine instead of Bromine	Moderate antimicrobial activity	Low
(2S,5R)-2-(Bromomethyl)-5-[3-(difluoromethyl)phenyl]oxane	Difluoromethyl group	Antimicrobial potential noted	Low

The presence of the trifluoromethyl group in (2S,5R)-2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane imparts unique properties such as increased lipophilicity and metabolic stability compared to its analogs.